Cas no 1804356-41-9 (2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804356-41-9
• MF: C₉H₆F₃N₃O₄
• MW: 277.156852245331
• CID: 4838732
• Update Time: 2025-05-04

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3N3O4/c1-18-8-7(15(16)17)5(2-3-13)6(4-14-8)19-9(10,11)12/h4H,2H2,1H3
• InChI Key： SCMYHUGENZMDQC-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1CC#N)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 1.8
• Topological Polar Surface Area: 101

Additional information on 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile

Recent Advances in the Study of 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804356-41-9)

2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804356-41-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile as a precursor in the synthesis of selective kinase inhibitors. The researchers demonstrated that modifications to the pyridine core could enhance binding affinity to specific kinase targets, offering a promising avenue for cancer therapy. The study also emphasized the compound's stability under physiological conditions, which is critical for its potential use in vivo.

In addition to its role in kinase inhibition, recent research has investigated the antimicrobial properties of derivatives derived from this compound. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that nitropyridine derivatives, including 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile, exhibited potent activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for new antibiotics.

Another area of interest is the compound's utility in agrochemical research. A 2023 study in Pest Management Science explored its derivatives as potential herbicides, noting their efficacy in inhibiting plant growth at low concentrations. The trifluoromethoxy group was identified as a critical moiety for bioactivity, further underscoring the versatility of this chemical scaffold.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile derivatives. Recent computational studies have employed molecular docking and QSAR (Quantitative Structure-Activity Relationship) models to predict and improve the bioavailability of these compounds. These efforts are expected to accelerate the transition from laboratory research to clinical applications.

In conclusion, 2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804356-41-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug discovery, antimicrobial development, and agrochemical innovation, with ongoing studies aimed at overcoming existing limitations. Future research will likely focus on refining its derivatives for enhanced efficacy and safety, paving the way for new therapeutic and industrial applications.